3-Methyl-5-[(4-methylphenyl)amino]-1,3-thiazolidine-2,4-dione

• IUPAC Name: 3-methyl-5-(4-methylanilino)-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C11H12N2O2S/c1-7-3-5-8(6-4-7)12-9-10(14)13(2)11(15)16-9/h3-6,9,12H,1-2H3
• InChI Key: PRZVOLCSRRTEFV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC2C(=O)N(C(=O)S2)C
• Molecular Formula: C11H12N2O2S
• Molecular Weight: 236.29 g/mol

Description

3-Methyl-5-[(4-methylphenyl)amino]-1,3-thiazolidine-2,4-dione, also known as MMPI or Mitiglinide, is a thiazolidinedione derivative that has been extensively studied for its potential use in treating type 2 diabetes. MMPI has been shown to have a unique mechanism of action compared to other diabetes medications, making it a promising candidate for future research.

Mechanism of Action

The mechanism of action of 3-Methyl-5-[(4-methylphenyl)amino]-1,3-thiazolidine-2,4-dione involves the activation of ATP-sensitive potassium channels in pancreatic beta cells. This leads to the influx of calcium ions into the cells, which triggers the release of insulin. 3-Methyl-5-[(4-methylphenyl)amino]-1,3-thiazolidine-2,4-dione also inhibits the activity of the enzyme DPP-4, which increases the levels of the hormone GLP-1. GLP-1 has been shown to have a number of beneficial effects on glucose metabolism, including stimulating insulin secretion and reducing glucagon secretion.
Biochemical and Physiological Effects:
3-Methyl-5-[(4-methylphenyl)amino]-1,3-thiazolidine-2,4-dione has been shown to have a number of biochemical and physiological effects in animal and human studies. These include improved glycemic control, increased insulin secretion, and reduced levels of blood glucose and HbA1c. 3-Methyl-5-[(4-methylphenyl)amino]-1,3-thiazolidine-2,4-dione has also been shown to have a positive effect on lipid metabolism, leading to reduced levels of triglycerides and LDL cholesterol.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-Methyl-5-[(4-methylphenyl)amino]-1,3-thiazolidine-2,4-dione for lab experiments is its unique mechanism of action. This makes it a promising candidate for future research into diabetes treatment. However, one limitation of 3-Methyl-5-[(4-methylphenyl)amino]-1,3-thiazolidine-2,4-dione is that it has only been studied in a limited number of animal and human studies, so further research is needed to fully understand its potential benefits and limitations.

Future Directions

There are a number of potential future directions for research into 3-Methyl-5-[(4-methylphenyl)amino]-1,3-thiazolidine-2,4-dione. These include:
1. Further studies into the mechanism of action of 3-Methyl-5-[(4-methylphenyl)amino]-1,3-thiazolidine-2,4-dione, including its effects on ATP-sensitive potassium channels and DPP-4 inhibition.
2. Clinical trials to determine the safety and efficacy of 3-Methyl-5-[(4-methylphenyl)amino]-1,3-thiazolidine-2,4-dione in treating type 2 diabetes.
3. Studies into the potential use of 3-Methyl-5-[(4-methylphenyl)amino]-1,3-thiazolidine-2,4-dione in combination with other diabetes medications.
4. Investigations into the long-term effects of 3-Methyl-5-[(4-methylphenyl)amino]-1,3-thiazolidine-2,4-dione on glucose and lipid metabolism.
5. Studies into the potential use of 3-Methyl-5-[(4-methylphenyl)amino]-1,3-thiazolidine-2,4-dione in treating other conditions, such as obesity and metabolic syndrome.

Synthesis Methods

The synthesis of 3-Methyl-5-[(4-methylphenyl)amino]-1,3-thiazolidine-2,4-dione involves the reaction of 4-methylphenylamine with 3-methyl-2,4-thiazolidinedione in the presence of a catalyst. The resulting compound is then purified through recrystallization.

Scientific Research Applications

3-Methyl-5-[(4-methylphenyl)amino]-1,3-thiazolidine-2,4-dione has been studied extensively for its potential use in treating type 2 diabetes. It has been shown to stimulate insulin secretion from pancreatic beta cells in a glucose-dependent manner, leading to improved glycemic control. 3-Methyl-5-[(4-methylphenyl)amino]-1,3-thiazolidine-2,4-dione has also been shown to have a faster onset of action and shorter duration of action compared to other diabetes medications.